Cas no 507264-54-2 (N-Boc-3-T-Butyl-Dl-Alanine)

N-Boc-3-T-Butyl-Dl-Alanine structure
N-Boc-3-T-Butyl-Dl-Alanine structure
Product Name:N-Boc-3-T-Butyl-Dl-Alanine
CAS No:507264-54-2
MF:C12H23NO4
MW:245.315324068069
MDL:MFCD19400996
CID:1568928
PubChem ID:4712496
Update Time:2025-04-21

N-Boc-3-T-Butyl-Dl-Alanine Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-N-{[(2-methyl-2-propanyl)oxy]carbonyl}leucine
    • Boc-.beta.-tBu-Ala-OH
    • 4,4-dimethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • AKOS013465428
    • 2-tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid
    • 2-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid
    • Boc-
    • AS-30056
    • Boc-b-tert-butyl-DL-alanine
    • N-Boc-3-tert-Butyl-DL-alanine
    • MFCD00237540
    • SY066531
    • PUQVQDMFCAGQQB-UHFFFAOYSA-N
    • Boc-D-neopentylglycine
    • DB-337799
    • Boc-D-Neopentylgly-OH;Boc-gamma-Me-D-Leu-OH;Boc-D-Tba-OH
    • DTXSID90405722
    • 2-((Tert-butoxycarbonyl)amino)-4,4-dimethylpentanoic acid
    • A-tert-butyl-L-alanine
    • MFCD19400996
    • SCHEMBL66303
    • EN300-262686
    • 507264-54-2
    • N-BOC-3-T-BUTYL-DL-ALANINE
    • (2S)-4,4-dimethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • 2-(tert-butoxycarbonylamino)-4,4-dimethylpentanoic acid
    • CS-0453098
    • N-Boc-3-T-Butyl-Dl-Alanine
    • MDL: MFCD19400996
    • Inchi: 1S/C12H23NO4/c1-11(2,3)7-8(9(14)15)13-10(16)17-12(4,5)6/h8H,7H2,1-6H3,(H,13,16)(H,14,15)
    • InChI Key: PUQVQDMFCAGQQB-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)O)CC(C)(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 245.16279
  • Monoisotopic Mass: 245.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.63

N-Boc-3-T-Butyl-Dl-Alanine Pricemore >>

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